molecular formula C8H9NO2 B8804107 6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

Cat. No. B8804107
M. Wt: 151.16 g/mol
InChI Key: YJYWRWLGTIUUMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

Molecular Formula

C8H9NO2

Molecular Weight

151.16 g/mol

IUPAC Name

6-methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

InChI

InChI=1S/C8H9NO2/c1-6-2-3-7-8(9-6)11-5-4-10-7/h2-3H,4-5H2,1H3

InChI Key

YJYWRWLGTIUUMZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=C1)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-(2-iodo-6-methylpyridin-3-yloxy)ethanol (350 g, 1.25 mol) in anhydrous DMF (3.5 L) was added NaH (60 g, 1.5 mol), Cu (33.7 g, 0.53 mol) and CuSO4 (100 g, 0.63 mol) at 0° C. After the addition, the mixture was stirred at 100° C. overnight. After cooling, the solvent was removed in vacuo and the residue was diluted with water (1.5 L). The aqueous solution was extracted with CH2Cl2 (3×350 mL). The combined organic layers were washed with brine (2×100 mL), dried over anhydrous Na2SO4 and concentrated. The residue was purified via column chromatography (silica gel, EtOAc/petroleum ether 1:20) to yield 6-methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine (30.0 g, 16%) as a yellow oil.
Quantity
350 g
Type
reactant
Reaction Step One
Name
Quantity
60 g
Type
reactant
Reaction Step One
[Compound]
Name
Cu
Quantity
33.7 g
Type
reactant
Reaction Step One
Name
Quantity
3.5 L
Type
solvent
Reaction Step One
Name
Quantity
100 g
Type
catalyst
Reaction Step One

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